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Compound of Interest

5-Phenylisoxazole-3-carboxylic
Compound Name: d
aci

Cat. No. B087273

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 5-
Phenylisoxazole-3-carboxylic acid. Due to a lack of publicly available experimental data on
the specific thermodynamic properties of this compound, this document focuses on its known
physical characteristics, the detailed experimental protocols that would be employed for their
determination, and its role as a xanthine oxidase inhibitor.

Physicochemical Properties of 5-Phenylisoxazole-3-
carboxylic Acid

While extensive experimental thermodynamic data such as enthalpy, entropy, and Gibbs free
energy for 5-Phenylisoxazole-3-carboxylic acid is not readily available in the current
literature, its fundamental physicochemical properties have been documented. These
properties are crucial for its handling, formulation, and application in research and
development.
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Property Value Source
Molecular Formula C10H7NOs3 [1]
Molecular Weight 189.17 g/mol [1]
Melting Point 160-164 °C [1]
Physical Form Solid [1]
CAS Number 14441-90-8 [1]

Experimental Protocols for Thermodynamic
Characterization

The determination of the thermodynamic properties of a compound like 5-Phenylisoxazole-3-
carboxylic acid would involve a suite of calorimetric and analytical techniques. The following
are detailed methodologies that would be applied.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a fundamental technique for determining the heat
capacity and the enthalpy of phase transitions.

Methodology:

o Asmall, precisely weighed sample of 5-Phenylisoxazole-3-carboxylic acid (typically 1-5
mgq) is placed in an aluminum pan, which is then hermetically sealed.

e An empty, sealed aluminum pan is used as a reference.
o The sample and reference pans are placed in the DSC instrument.

e A controlled temperature program is initiated, typically involving heating the sample at a
constant rate (e.g., 10 °C/min).

e The instrument measures the difference in heat flow required to maintain the sample and
reference at the same temperature.
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e The resulting thermogram (heat flow vs. temperature) will show endothermic peaks
corresponding to melting and other phase transitions, from which the enthalpy of fusion
(AHfus) and the melting point (Tm) can be determined. The heat capacity (Cp) can be
calculated from the heat flow signal in a region with no phase transitions.

Isothermal Titration Calorimetry (ITC)

Isothermal Titration Calorimetry (ITC) is employed to study the thermodynamics of binding
interactions, for instance, between 5-Phenylisoxazole-3-carboxylic acid and a biological
target like an enzyme.

Methodology:

A solution of the target macromolecule (e.g., xanthine oxidase) is placed in the sample cell of
the calorimeter.

» A solution of 5-Phenylisoxazole-3-carboxylic acid is loaded into a syringe.

o The syringe performs a series of small, precise injections of the ligand solution into the
sample cell.

o With each injection, the heat released or absorbed due to the binding event is measured.

o The resulting data is a plot of heat change per injection versus the molar ratio of ligand to
macromolecule.

By fitting this binding isotherm to a suitable model, the binding affinity (Ka), enthalpy of
binding (AH), and stoichiometry (n) can be determined. The Gibbs free energy (AG) and
entropy of binding (AS) can then be calculated using the equation: AG = -RTIn(Ka) = AH -
TAS.

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) is used to determine the thermal stability of a material by
measuring its change in mass as a function of temperature.

Methodology:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b087273?utm_src=pdf-body
https://www.benchchem.com/product/b087273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o A small sample of 5-Phenylisoxazole-3-carboxylic acid is placed in a high-precision
balance within the TGA furnace.

e The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).
¢ The mass of the sample is continuously monitored as the temperature increases.
e The resulting TGA curve plots the percentage of mass loss against temperature.

o This analysis can reveal the decomposition temperature and provide information about the
thermal stability of the compound.

Biological Activity: Xanthine Oxidase Inhibition

Derivatives of 5-Phenylisoxazole-3-carboxylic acid have been synthesized and identified as
potent inhibitors of xanthine oxidase.[2] Xanthine oxidase is a key enzyme in purine
metabolism, catalyzing the oxidation of hypoxanthine to xanthine and then to uric acid.
Overproduction of uric acid can lead to hyperuricemia and gout. By inhibiting xanthine oxidase,
these compounds can reduce the production of uric acid, representing a potential therapeutic
strategy for these conditions.

The following diagram illustrates the inhibitory action of 5-Phenylisoxazole-3-carboxylic acid
derivatives on the xanthine oxidase pathway.

Purine Metabolism Pathway

Xanthine Oxidase Xanthine Oxidase
Hypoxanthine =

Inhibition Mechanism

5-Phenylisoxazole-3-
carboxylic acid derivative

Inhibits Xanthine Oxidase
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Inhibition of Xanthine Oxidase by 5-Phenylisoxazole-3-carboxylic acid derivatives.

Experimental Workflow for Thermodynamic
Analysis

The logical workflow for a comprehensive thermodynamic analysis of 5-Phenylisoxazole-3-
carboxylic acid is outlined below. This process integrates computational and experimental
approaches to build a complete thermodynamic profile of the compound.

Experimental Verification

Synthesis & Purification of
5-Phenylisoxazole-3-carboxylic acid

Computational Analysis

Differential Scanning Thermogravimetric Isothermal Titration
Calorimetry (DSC) Analysis (TGA) Calorimetry (ITC)

uantum Mechanical Calculations . : .
Q Molecular Dynamics Simulations

(DFT, ab initio)

Experimental Thermodynamic
Data

Prediction of Enthalpy,
Entropy, Gibbs Free Energy

Comparison of Computational
and Experimental Data

\d
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Thermodynamic Models

Y

Comprehensive Thermodynamic
Profile
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Workflow for Thermodynamic Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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